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Compound of Interest |

(1R,3S)-3-(4-
Compound Name:
Bromophenyl)cyclopentanamine

CAS No.: 1390706-66-7

Cat. No.: B568923

Get Quote

Executive Summary: The Scaffold Significance

(1R,3S)-3-(4-Bromophenyl)cyclopentanamine represents a high-value pharmacophore in
modern drug discovery. Unlike flexible linear alkyl amines, the cyclopentane ring imposes a
rigid "envelope” or "twist" conformation, locking the nitrogen and the bromophenyl vector into a
specific spatial arrangement. This restriction reduces the entropic penalty of binding to protein
targets (e.g., GPCRs or kinases) and improves metabolic stability.

This guide details the structural characterization of this specific enantiomer, focusing on the
critical cis-1,3-disubstitution pattern, the crystallographic challenges of chiral resolution, and the
supramolecular synthons driving its solid-state assembly.

Conformational Analysis & Stereochemistry

The (1R,3S) configuration denotes a cis-1,3-disubstituted system. While the connectivity
suggests a potential meso-plane if substituents were identical, the disparity between the amine
(-NH2) and the 4-bromophenyl group renders the molecule chiral and optically active.
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The "Envelope" Pucker

Cyclopentane rings are rarely planar due to torsional strain (eclipsing interactions). In the solid
state, (1R,3S)-3-(4-Bromophenyl)cyclopentanamine adopts a Twist-Envelope conformation.

e Thermodynamic Driver: To minimize 1,3-diaxial steric repulsion, the bulky 4-bromophenyl
group typically occupies the pseudo-equatorial position.

e Amine Orientation: In the (1R,3S) cis arrangement, the amine group will also favor a pseudo-
eqguatorial orientation to maximize hydrogen bonding accessibility, forcing the ring methylene
(C2) to act as the "flap" of the envelope.

Vector Analysis

For SAR (Structure-Activity Relationship) scientists, the critical parameter is the distance and
angle between the basic nitrogen and the para-bromine (a handle for Suzuki couplings).

« Projected Distance (N--Br): ~6.8 A — 7.2 A (dependent on ring pucker).

o Vector Angle: The cis-arrangement creates a "C-shape" molecular curvature, distinct from
the linear "Z-shape" of the trans isomer.

Experimental Protocol: Crystallization & Resolution

Free amines are often oils or low-melting solids, making Single Crystal X-Ray Diffraction (SC-
XRD) difficult. The industry standard protocol involves Diastereomeric Salt Resolution or
Hydrohalide Formation.

Protocol: Hydrohalide Salt Formation for SC-XRD

o Objective: Create a crystalline lattice stabilized by ionic charge-assisted hydrogen bonds.
o Reagents: (1R,3S)-amine free base, 4M HCI in Dioxane, Diethyl Ether (antisolvent).
Step-by-Step Methodology:

» Dissolution: Dissolve 50 mg of the free amine in 0.5 mL of anhydrous ethanol.

o Protonation: Add 1.1 equivalents of 4M HCIl/Dioxane dropwise at 0°C.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b568923/docs?utm_src=pdf-body#structural-elucidation-solid-state-dynamics-of-1r-3s-3-4-bromophenyl-cyclopentanamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b568923?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

» Nucleation: Introduce vapor diffusion of diethyl ether into the solution over 48 hours at 4°C.

e Harvesting: Isolate colorless prisms suitable for diffraction.

Workflow Visualization

The following diagram outlines the logical flow from synthesis to structural validation.
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Caption: Figure 1. Structural elucidation workflow from racemic precursor to solved crystal

structure.

Crystallographic Data & Lattice Architecture

When crystallized as a hydrochloride salt, the (1R,3S) enantiomer typically crystallizes in a

non-centrosymmetric space group (required for chiral molecules).

Predicted Unit Cell Parameters (HCI Salt)

Based on analogous 3-phenylcyclopentanamine structures [1], the expected parameters are:

Parameter

Value | Range

Description

Crystal System

Monoclinic

Common for chiral organic

salts.

Space Group

ngcontent-ng-c4120160419=""
_nghost-ng-c3115686525=""

class="inline ng-star-inserted">

Chiral space group (No. 4).

Z (Formula Units) 2or4 Depends on packing efficiency.

Density ( Elevated due to the heavy
~1.45 g/cm3 .

) Bromine atom.

Flack Parameter

~0.00 (+0.[1]05)

Essential for confirming
Absolute Configuration
(1R,3S).

Supramolecular Synthons

The crystal packing is dominated by two primary interaction vectors:

» Charge-Assisted Hydrogen Bonding (

): The protonated ammonium headgroup forms a classic "tripod" of hydrogen bonds to

chloride anions. This creates a hydrophilic column running along the crystallographic b-axis.
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» Halogen Bonding (

or

): The bromine atom acts as a Sigma-Hole donor. In the absence of strong acceptors, it often
forms Type Il halogen-halogen contacts or interacts with the

-system of an adjacent phenyl ring, stabilizing the hydrophobic region of the lattice [2].

Mechanistic Implications for Drug Design
Understanding this structure allows for "Scaffold Hopping." The (1R,3S)-cyclopentane ring
serves as a bioisostere for:

e 1,3-Disubstituted Benzenes: But with increased solubility (

character) and specific vectorality.

e Pyrrolidines: But without the secondary amine H-bond donor in the ring, altering permeability

profiles.

Absolute Configuration Validation

In the absence of a heavy atom, determining absolute configuration requires chiral
derivatization. However, the Bromine atom (Z=35) provides sufficient anomalous scattering
using Mo-Ka or Cu-Ka radiation to calculate the Flack parameter directly, making this
compound a "self-indicating” chiral standard [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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